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Compound Focus: rac-Propoxyphene-D5

CAS No.: 136765-49-6

Cat. No.: S1785199

Get Quote

Certified Reference Material Overview

Propoxyphene-D5 is supplied as a certified spiking solution in acetonitrile, designed for use as an internal

standard in analytical methods like GC/MS or LC/MS [1].

Feature Specification

Product Name (±)-Propoxyphene-D5 solution [1]

Concentration 100 μg/mL [1]

Solvent Acetonitrile [1]

Packaging Ampule of 1 mL [1]

Core Stability Storage 2-8°C [1]

Danger Classification Flammable Liquid 2 [1]

Flash Point 2 °C (closed cup) [1]
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Adhering to proper storage and handling procedures is critical for maintaining the integrity of your analytical

standards.

Storage Conditions: The solution must be stored refrigerated between 2-8°C [1]. Consistent
temperature control is essential for long-term stability.

Solvent Considerations: The solvent, acetonitrile, is highly flammable and has a very low flash
point of 2°C [2] [1]. It is classified as a Flammable Liquid, Category 2, and can cause serious eye

irritation [2] [1].
Best Practices:

Use certified, chemically inert vials for any transfers or storage after the original ampule is
opened.

Allow the sealed ampule to reach room temperature before use to prevent moisture
condensation.

Perform all handling in a well-ventilated fume hood and wear appropriate personal protective
equipment (PPE), including safety glasses and gloves.

Troubleshooting FAQs

Here are answers to common questions researchers might have.

Q1: What should I do if the storage temperature of the Propoxyphene-D5 solution accidentally exceeds

8°C for a short period? A1: The solution's stability may be compromised. It is recommended to:

Inspect: Check for any visible changes, such as evaporation or particle formation.

Test Performance: Use the solution to analyze a freshly prepared calibration standard. A significant
deviation in the response factor or the appearance of new peaks in the chromatogram indicates

degradation.
Replace: If performance is outside acceptable limits, the solution should be replaced. Do not use it

for critical quantitative analysis.

Q2: Why is my Propoxyphene-D5 signal weakening in LC-MS analysis over time? A2: A diminishing

signal can result from several factors. The following workflow can help you systematically diagnose the

issue:
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Q3: Can I use this solution directly for UV-Vis spectroscopic analysis? A3: No, this solution is not

intended for direct UV-Vis analysis. While the product information states it is suitable for LC and GC

applications, the acetonitrile solvent itself has significant UV absorbance at lower wavelengths [2] [1]. The

high concentration of the analyte (100 μg/mL) would also likely lead to absorbance values beyond the

reliable detection range of most UV-Vis spectrophotometers, which is best below an absorbance of 1 [3]. For

UV-Vis analysis, a substantial dilution in a suitable solvent would be required.

Stability-Indicating Method Protocol

To actively monitor the stability of your Propoxyphene-D5 solution, you can adapt the following High-

Performance Liquid Chromatography (HPLC) method, which is based on a validated stability-indicating

approach [4].

Objective: To develop and validate a simple, precise, and accurate isocratic reversed-phase HPLC
method suitable for detecting Propoxyphene-D5 and its potential degradation products.

Materials & Instrumentation:
HPLC System: Shimadzu system with binary pump, UV-visible detector, and auto-sampler (or

equivalent).
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Column: LiChrospher C18 reversed-phase column (150 mm × 4.6 mm, 5 µm particle size).

Mobile Phase: Methanol, water, and acetic acid in a ratio of 69:30:1 (v/v/v). The mobile phase
should be filtered through a 0.20 µm nylon membrane and degassed.

Flow Rate: 1.0 mL/min in isocratic mode.
Detection Wavelength: 306 nm (This was optimal for resveratrol and may need optimization

for Propoxyphene-D5).
Injection Volume: 20 µL.

Method Validation: The method should be validated as per ICH guidelines to ensure it is fit for
purpose [4]. Key parameters include:

Linearity and Range: Prepare a series of standard solutions (e.g., 7.5–60 µg/mL) from the
stock. The method should demonstrate a linear relationship between concentration and peak

area with a regression coefficient (R²) of ≥0.999.
Precision: Determine both intra-day and inter-day precision by analyzing replicates of three

different concentrations. The Relative Standard Deviation (RSD) should ideally be <2%.
Accuracy (Recovery): Perform a recovery study by spiking known amounts of the analyte into

a sample and measuring the found amount. Recovery should be close to 100%.
Limit of Detection (LOD) & Quantitation (LOQ): These can be calculated based on the

signal-to-noise ratio. For the referenced method, LOD and LOQ were 1.463 and 4.737 µg/mL,
respectively [4].

Forced Degradation Studies: To prove the method can detect degradation, stress the
Propoxyphene-D5 solution under various conditions (acid, base, oxidation, thermal, and photolytic

stress). Then, analyze the stressed samples to check for the appearance of new peaks (degradants)
and a reduction in the main peak [4].
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To cite this document: Smolecule. [Propoxyphene-D5 stability issues in acetonitrile]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b1785199#propoxyphene-

d5-stability-issues-in-acetonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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